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Compound of Interest

Compound Name: H-1152 dihydrochloride

L Get Quote

Cat. No.: B1672575

This guide provides essential safety and logistical information for the proper disposal of H-1152
dihydrochloride, a selective Rho-kinase (ROCK) inhibitor used in laboratory research.[1][2][3]
While Safety Data Sheets (SDS) for H-1152 dihydrochloride state that it is not classified as a
hazardous substance or mixture, it is imperative to follow standard laboratory safety protocols
and adhere to all local, state, and federal regulations for chemical waste disposal.[4]

Key Safety and Chemical Data

Proper handling and disposal of any laboratory chemical require an understanding of its
fundamental properties and associated hazards. The following table summarizes key
guantitative data for H-1152 dihydrochloride.

Property Value Reference
CAS Number 871543-07-6 [4]
Molecular Formula C16H23CI2N302S [4]
Molecular Weight 392.34 g/mol [31[4]
Storage Temperature 4°C, sealed [4]

Incompatible Materials

Strong acids/alkalis, strong

oxidizing/reducing agents

[4]
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Standard Disposal Protocol for H-1152
Dihydrochloride

The following protocol outlines the recommended step-by-step procedure for the disposal of H-
1152 dihydrochloride. This protocol is based on standard laboratory practices for non-
hazardous chemical waste and information from supplier Safety Data Sheets.

l. Personal Protective Equipment (PPE)

Before beginning any disposal procedures, ensure you are wearing the appropriate personal
protective equipment.

Eye Protection: Wear safety goggles with side shields.[4]

Hand Protection: Use protective chemical-resistant gloves.[4]

Body Protection: Wear an impervious lab coat or clothing.[4]

Respiratory Protection: If there is a risk of dust or aerosol formation, use a suitable
respirator.[4]

Il. Disposal of Unused Solid H-1152 Dihydrochloride

o Collection: Carefully collect the solid H-1152 dihydrochloride into a designated and clearly
labeled chemical waste container. Avoid generating dust.

o Labeling: Label the waste container with the chemical name ("H-1152 dihydrochloride™)
and any other information required by your institution's environmental health and safety
(EHS) office.

o Storage: Store the sealed waste container in a cool, well-ventilated area, away from
incompatible materials, until it is collected by your institution's hazardous waste management
service.[4]

e Regulatory Compliance: Dispose of the substance in accordance with all prevailing country,
federal, state, and local regulations.[4]
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lll. Disposal of H-1152 Dihydrochloride Solutions

o Small Spills: For small spills of solutions containing H-1152 dihydrochloride, absorb the
liquid with a non-reactive absorbent material such as diatomite or universal binders.[4]

o Containment: Once absorbed, scoop the material into a designated chemical waste
container.

o Decontamination: Decontaminate the spill area and any affected equipment by scrubbing
with alcohol.[4]

o Waste Collection: Dispose of the contaminated absorbent material and cleaning supplies as
chemical waste, following the same labeling and storage procedures as for the solid
chemical.

e Environmental Precautions: Do not let the product or solutions enter drains or water courses.

[4]

IV. Disposal of Contaminated Labware

o Glassware: Thoroughly rinse any glassware that has come into contact with H-1152
dihydrochloride with a suitable solvent (e.g., alcohol) followed by water. The initial rinsate
should be collected and disposed of as chemical waste.

o Consumables: Dispose of contaminated consumables such as pipette tips, tubes, and gloves
in a designated solid chemical waste container.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of H-1152
dihydrochloride.
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Caption: Disposal workflow for H-1152 dihydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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